Cas no 1807937-85-4 (methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate)

• Product Name: methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate
• CAS No: 1807937-85-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD28139366
• CID: 5103400
• PubChem ID: 91647464
• Update Time: 2026-03-03

methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (3aS,7aS)-hexahydropyrano[3,4-c]pyrrole-7a(1H)-carboxylate
• Pyrano[3,4-c]pyrrole-7a(1H)-carboxylic acid, hexahydro-, methyl ester, (3aS,7aS)-
• methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate

• MDL： MFCD28139366
• Inchi： 1S/C9H15NO3/c1-12-8(11)9-2-3-13-5-7(9)4-10-6-9/h7,10H,2-6H2,1H3/t7-,9+/m0/s1
• InChI Key： AYUVCHHHSGKOEH-IONNQARKSA-N
• SMILES： N1C[C@]2(C(OC)=O)CCOC[C@]2([H])C1

Additional information on methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate

Exploring Methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate (CAS No. 1807937-85-4): Properties, Applications, and Market Insights

Methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate (CAS No. 1807937-85-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique octahydropyrano[3,4-c]pyrrole scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable building block for drug discovery and development.

The methyl carboxylate moiety in this compound enhances its reactivity, enabling efficient derivatization for various applications. Researchers are particularly interested in its potential role in designing central nervous system (CNS) therapeutics, given the structural similarity of its core framework to known neuroactive compounds. The stereochemistry at the 3a and 7a positions (both S-configuration) further adds to its uniqueness, as chirality often plays a crucial role in biological activity.

From a synthetic chemistry perspective, methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate presents interesting challenges and opportunities. The fused pyran-pyrrole system offers a rigid framework that can be exploited for conformational control in medicinal chemistry. Recent publications have highlighted its use in constructing spirocyclic compounds, which are increasingly important in modern drug design due to their ability to modulate pharmacokinetic properties.

The compound's stability under various conditions makes it particularly valuable for high-throughput screening applications. Many researchers are investigating its potential as a precursor for proteolysis targeting chimeras (PROTACs), one of the hottest topics in current drug discovery. The growing interest in targeted protein degradation therapies has created new demand for structurally diverse building blocks like this compound.

In terms of market dynamics, the global demand for specialty heterocyclic compounds like methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate has been steadily increasing. The pharmaceutical industry's shift toward more complex molecular architectures has driven innovation in custom synthesis services. Several contract research organizations now offer this compound as part of their building block catalog, catering to the needs of drug discovery teams worldwide.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The purity specifications for research-grade material usually exceed 95%, with some suppliers offering chiral HPLC verification to confirm the stereochemical integrity. These quality control measures are essential given the compound's potential use in preclinical development pipelines.

Environmental and safety considerations for handling methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during manipulation. The compound's stability profile suggests good shelf life when stored under appropriate conditions (typically at 2-8°C in sealed containers).

Looking ahead, the scientific community anticipates growing applications for this compound in fragment-based drug discovery. Its moderate molecular weight and balanced physicochemical properties make it an attractive starting point for lead optimization programs. Some research groups are exploring its incorporation into macrocyclic structures, which represent another frontier in medicinal chemistry.

For synthetic chemists working with methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate, recent literature highlights several innovative transformations. The ester functionality can be selectively reduced or amidated, while the bridged ring system offers opportunities for selective functionalization. These synthetic handles provide multiple vectors for structural diversification in drug design projects.

The compound's relevance extends beyond pharmaceuticals into agrochemical research, where similar heterocyclic frameworks have shown activity as plant growth regulators. Although current applications focus primarily on human health, the structural features of this molecule may find utility in other life science domains as research progresses.

From a regulatory standpoint, methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate falls into the category of research chemicals with no current restrictions. However, researchers should stay informed about evolving chemical regulations, particularly concerning controlled substance analogs, as legislative landscapes continue to change globally.

In conclusion, methyl (3aS,7aS)-octahydropyrano[3,4-c]pyrrole-7a-carboxylate (CAS No. 1807937-85-4) represents an important tool in modern medicinal chemistry. Its unique structural features, synthetic versatility, and potential biological relevance position it as a valuable asset in drug discovery efforts. As the pharmaceutical industry continues to explore complex molecular architectures, demand for such specialized heterocyclic building blocks will likely increase, driving further research and development in this area.